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Compound of Interest

Compound Name: 2-Methylpropane-1,2-diol

Cat. No.: B142230 Get Quote

Essential Safety and Handling Guide for 2-
Methylpropane-1,2-diol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Methylpropane-1,2-
diol (CAS No. 558-43-0) to ensure the well-being of laboratory personnel and maintain

operational excellence. Adherence to these procedures is vital for a safe and compliant

laboratory environment.

Immediate Safety and Hazard Information
2-Methylpropane-1,2-diol is a chemical that requires careful handling due to its potential

health hazards. It is classified as causing skin and serious eye irritation, and it may cause

respiratory irritation.[1][2] The substance is also harmful if swallowed, in contact with skin, or if

inhaled.[3] Additionally, it is categorized as a combustible liquid, necessitating precautions

against ignition sources.[3]

Key Hazards:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]
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Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[3]

Flammability: Combustible liquid.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Methylpropane-
1,2-diol to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye & Face Protection

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.

Protects eyes from splashes

and mists of the chemical,

which can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect

gloves for integrity before each

use.

Prevents skin contact, which

can lead to skin irritation.

Body Protection

A flame-retardant lab coat or a

100% cotton lab coat, long

pants, and closed-toe shoes.

Protects the body from

accidental splashes and

contact. The combustible

nature of the liquid makes

flame-retardant clothing a wise

precaution.

Respiratory Protection

Use only in a well-ventilated

area or a certified chemical

fume hood. If ventilation is

inadequate, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Minimizes the inhalation of

vapors or mists, which can

cause respiratory tract

irritation.[1][3]
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A systematic approach to handling and disposal is crucial for safety and environmental

responsibility.

Handling and Storage:

Always handle 2-Methylpropane-1,2-diol in a well-ventilated area, preferably within a

chemical fume hood.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources as it is a

combustible liquid.[3]

Ground all containers and equipment during transfer to prevent static discharge.

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Spill Management:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand or vermiculite to contain the spill.

Collect: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste.

Clean: Clean the spill area with soap and water.

Disposal Plan:

All waste containing 2-Methylpropane-1,2-diol must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed, and compatible container.

Do not dispose of this chemical down the drain or in general waste.
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Arrange for disposal through a licensed hazardous waste disposal contractor in accordance

with local, state, and federal regulations.[3]

Quantitative Data
While specific occupational exposure limits for 2-Methylpropane-1,2-diol are not readily

available, data for related glycols are provided for context.

Parameter Value
Reference
Compound

Source

Occupational

Exposure Limits

(OELs)

ACGIH TLV-TWA (8-

hour)

25 ppm (vapor

fraction)
Ethylene Glycol OSHA[4]

ACGIH TLV-STEL (15-

minute)

50 ppm (vapor

fraction), 10 mg/m³

(inhalable particulate

matter)

Ethylene Glycol OSHA[4]

NIOSH REL-C

(Ceiling)
40 ppm (100 mg/m³) Ethylene Glycol OSHA[4]

WEL (8-hour TWA)

150 ppm (474 mg/m³)

(total vapor and

particulates)

1,2-Propanediol Chemical Suppliers[5]

Physical Properties
2-Methylpropane-1,2-

diol

Boiling Point 176 - 178 °C Sigma-Aldrich[6]

Flash Point 74 °C TCI

Molecular Weight 90.12 g/mol PubChem[1]
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Experimental Protocol: Oxidation of 2-
Methylpropane-1,2-diol
This protocol describes a common reaction involving 2-Methylpropane-1,2-diol and highlights

the necessary safety precautions.

Objective: To perform the oxidative cleavage of 2-Methylpropane-1,2-diol using periodic acid

to yield acetone and formaldehyde.

Materials:

2-Methylpropane-1,2-diol

Periodic acid (H₅IO₆)

Suitable solvent (e.g., water or a mixture of water and a miscible organic solvent like THF)

Round-bottom flask

Magnetic stirrer and stir bar

Addition funnel

Ice bath

Appropriate work-up and extraction reagents (e.g., sodium bicarbonate solution, diethyl

ether)

Rotary evaporator

Procedure:

Preparation: Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is

clean and dry.

Reactant Addition: Dissolve a known quantity of 2-Methylpropane-1,2-diol in the chosen

solvent in the round-bottom flask and place it in an ice bath to cool.
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Reagent Addition: Dissolve the periodic acid in the same solvent and add it to the addition

funnel.

Reaction: Slowly add the periodic acid solution to the stirred solution of 2-Methylpropane-
1,2-diol over a period of 30-60 minutes, maintaining the temperature below 10°C.

Monitoring: Monitor the reaction progress using a suitable technique (e.g., thin-layer

chromatography).

Work-up: Once the reaction is complete, quench any remaining periodic acid with a reducing

agent (e.g., sodium thiosulfate solution). Neutralize the solution with a mild base like sodium

bicarbonate.

Extraction: Extract the product mixture with a suitable organic solvent.

Purification: Dry the combined organic layers over an anhydrous drying agent, filter, and

concentrate the solvent using a rotary evaporator. The volatile products, acetone and

formaldehyde, can be identified by appropriate analytical methods.

Safety Considerations during the Protocol:

All steps must be performed in a chemical fume hood while wearing the specified PPE.

Periodic acid is a strong oxidizer and should be handled with care.

The reaction can be exothermic; therefore, slow addition and temperature control are crucial.

The products, acetone and formaldehyde, are volatile and have their own specific hazards

that must be considered.

Workflow for Safe Handling of 2-Methylpropane-1,2-
diol
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Safe Handling Workflow for 2-Methylpropane-1,2-diol

Preparation

Handling & Experiment

Cleanup & Disposal

Emergency Response

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Verify Fume Hood Operation

Assemble and Inspect PPE

Don Appropriate PPE

Work Inside Chemical Fume Hood

Measure and Transfer Chemical

Perform Experimental ProcedureSpill Response

Decontaminate Glassware and SurfacesFirst Aid (Skin/Eye Contact, Inhalation)

Collect Waste in Labeled Container

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Methylpropane-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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